4-{[6-methyl-2-(methylthio)-4-pyrimidinyl]amino}phenol

• IUPAC Name: 4-[(6-methyl-2-methylsulfanylpyrimidin-4-yl)amino]phenol
• InChI: InChI=1S/C12H13N3OS/c1-8-7-11(15-12(13-8)17-2)14-9-3-5-10(16)6-4-9/h3-7,16H,1-2H3,(H,13,14,15)
• InChI Key: LDTHYKMQASHVFH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)SC)NC2=CC=C(C=C2)O
• Molecular Formula: C12H13N3OS
• Molecular Weight: 247.32 g/mol

Description

4-{[6-methyl-2-(methylthio)-4-pyrimidinyl]amino}phenol, also known as PD184352, is a chemical compound that has gained significant attention in scientific research due to its potential as a therapeutic agent. PD184352 belongs to the class of compounds known as mitogen-activated protein kinase (MAPK) inhibitors, which have been shown to have promising anti-cancer effects.

Mechanism of Action

4-{[6-methyl-2-(methylthio)-4-pyrimidinyl]amino}phenol inhibits MEK activity by binding to the ATP-binding site of the enzyme, thereby preventing its phosphorylation and activation. This leads to downstream inhibition of the MAPK signaling pathway and subsequent cell cycle arrest and apoptosis in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have anti-proliferative effects in a variety of cancer cell lines, including melanoma, pancreatic, breast, and lung cancer. It has also been shown to inhibit tumor growth in animal models of cancer. In addition to its anti-cancer effects, this compound has been shown to have anti-inflammatory effects in models of rheumatoid arthritis and multiple sclerosis.

Advantages and Limitations for Lab Experiments

4-{[6-methyl-2-(methylthio)-4-pyrimidinyl]amino}phenol is a potent and selective MEK inhibitor that has been extensively studied in preclinical models of cancer. Its well-characterized mechanism of action and favorable pharmacokinetic properties make it an attractive candidate for further development as a therapeutic agent. However, like any experimental compound, this compound has limitations in terms of its solubility, stability, and toxicity. These factors must be carefully considered when designing experiments using this compound.

Future Directions

There are several potential future directions for research on 4-{[6-methyl-2-(methylthio)-4-pyrimidinyl]amino}phenol. One area of interest is the development of combination therapies that target multiple components of the MAPK signaling pathway. Another area of interest is the investigation of this compound in combination with immunotherapy agents, as recent studies have suggested that MEK inhibition may enhance the efficacy of immune checkpoint inhibitors. Finally, further studies are needed to fully elucidate the potential of this compound as a therapeutic agent in various types of cancer and other diseases.

Scientific Research Applications

4-{[6-methyl-2-(methylthio)-4-pyrimidinyl]amino}phenol has been extensively studied for its potential as an anti-cancer agent. It has been shown to inhibit the activity of MAPK/ERK kinase (MEK), which is a key component of the MAPK signaling pathway that regulates cell growth, differentiation, and survival. Dysregulation of this pathway has been implicated in the development and progression of many types of cancer, making it an attractive target for therapeutic intervention.